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Compound of Interest

Compound Name: (3-Bromobutyl)cyclopropane

Cat. No.: B15257465 Get Quote

An In-depth Technical Guide to the Stability and Storage of (3-Bromobutyl)cyclopropane

For researchers, scientists, and professionals in drug development, understanding the stability

and appropriate storage conditions of chemical reagents is paramount to ensuring

experimental reproducibility, product integrity, and safety. This guide provides a comprehensive

overview of the stability and recommended storage conditions for (3-
Bromobutyl)cyclopropane (CAS No. 1340387-47-4), a valuable building block in organic

synthesis.

Chemical and Physical Properties
(3-Bromobutyl)cyclopropane is an organobromine compound with a molecular formula of

C7H13Br.[1] Like many organohalides, it is a relatively nonpolar compound.[2] The carbon-

bromine bond is a key feature, making the adjacent carbon electrophilic and the compound a

useful alkylating agent.[2] The presence of the cyclopropane ring introduces significant ring

strain, which can influence its reactivity.[3][4]

Table 1: Physical and Chemical Properties of (3-Bromobutyl)cyclopropane and Related

Compounds
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Property
(3-
Bromobutyl)cyclopropane

(Bromomethyl)cyclopropa
ne

CAS Number 1340387-47-4[1] 7051-34-5[5]

Molecular Formula C7H13Br[1] C4H7Br[5]

Molecular Weight 177.08 g/mol [1] 135.00 g/mol [6]

Physical State Liquid (presumed)
Colorless to light yellow

liquid[6]

Boiling Point No data available 105 - 107 °C[6]

Density No data available 1.392 g/cm3 [6]

Flash Point No data available 41 °C (106 °F)[6]

Water Solubility No data available Not miscible in water[5]

Stability Profile and Degradation
While specific stability studies on (3-Bromobutyl)cyclopropane are not readily available in the

public domain, information can be extrapolated from data on similar organobromine

compounds and general chemical principles.

General Stability: (Bromomethyl)cyclopropane, a related compound, is described as stable

under recommended storage conditions.[6] However, the inherent ring strain of the

cyclopropane group can make such compounds susceptible to ring-opening reactions under

certain conditions, a common characteristic of three-membered rings.[3]

Factors Influencing Stability:

Heat, Flames, and Sparks: Organobromine compounds can be flammable.[6][7] It is crucial

to keep them away from heat and all sources of ignition.[6][8] High temperatures can also

lead to decomposition.[9]

Light: While specific photostability data is unavailable, it is a general good practice in a

laboratory to protect reactive chemicals from light to prevent photochemical degradation.
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Incompatible Materials: Strong oxidizing agents are incompatible with

(bromomethyl)cyclopropane and should be avoided.[6]

Moisture: Although data on water solubility is limited, hydrolysis can be a potential

degradation pathway for alkyl bromides, especially under basic conditions.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

are formed, including carbon oxides and hydrogen bromide gas.[6]

Recommended Storage and Handling
Proper storage and handling are critical to maintain the quality and safety of (3-
Bromobutyl)cyclopropane. The following recommendations are based on guidelines for

similar flammable and reactive organobromine compounds.[6][7][8]

Table 2: Storage and Handling Guidelines
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Parameter Recommendation Rationale

Storage Temperature Refrigerated[6]
To minimize degradation and

vapor pressure.

Storage Area

Cool, dry, well-ventilated area.

[7][8] Approved flammable

liquid storage area.[8]

To prevent accumulation of

flammable vapors and

degradation from moisture.

Container
Tightly closed original

containers.[7]

To prevent contamination and

evaporation.

Incompatible Substances

Store away from strong

oxidizing agents, acids, and

amines.[6][10]

To prevent hazardous

reactions.

Ignition Sources

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[6][7][8]

The compound is expected to

be flammable.

Handling

Use in a well-ventilated area or

outdoors.[8] Use spark-proof

tools and explosion-proof

equipment.[7] Ground and

bond containers when

transferring material.[7]

To prevent inhalation of vapors

and to mitigate ignition risks.

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.[8]

To prevent skin and eye

irritation.[6]

Experimental Protocols for Stability Assessment
To establish a definitive shelf-life and understand the degradation profile of (3-
Bromobutyl)cyclopropane, a formal stability study is required.[11][12] The following outlines a

general experimental protocol based on ICH guidelines.[12]

Objective: To evaluate the stability of (3-Bromobutyl)cyclopropane under accelerated and

long-term storage conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-5982_3.pdf
https://pim-resources.coleparmer.com/sds/48027.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28323_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28323_msds.pdf
https://pim-resources.coleparmer.com/sds/48027.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5982_3.pdf
https://cdmsweb.3m.com/ingredientcommunication/file/Media/MGrvOzlkO4M
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5982_3.pdf
https://pim-resources.coleparmer.com/sds/48027.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28323_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28323_msds.pdf
https://pim-resources.coleparmer.com/sds/48027.pdf
https://pim-resources.coleparmer.com/sds/48027.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28323_msds.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5982_3.pdf
https://www.benchchem.com/product/b15257465?utm_src=pdf-body
https://www.benchchem.com/product/b15257465?utm_src=pdf-body
https://galbraith.com/services/stability-testing/
https://vicihealthsciences.com/stability-testing-for-pharmaceutical-drug-products/
https://vicihealthsciences.com/stability-testing-for-pharmaceutical-drug-products/
https://www.benchchem.com/product/b15257465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15257465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

(3-Bromobutyl)cyclopropane (multiple batches, if available)

Appropriate packaging (e.g., amber glass bottles with inert caps)

Stability chambers with controlled temperature and humidity (e.g., 25°C/60% RH for long-

term, 40°C/75% RH for accelerated)[11][12]

Analytical instrumentation (e.g., GC-MS, HPLC)

Methodology:

Initial Analysis (Time Zero):

Characterize the initial purity and physical appearance of the (3-
Bromobutyl)cyclopropane sample.

Develop and validate a stability-indicating analytical method (e.g., a gas chromatography

method) that can separate the parent compound from potential degradation products.

Sample Storage:

Place samples in the designated packaging.

Store the packaged samples in stability chambers under both long-term (e.g., 25°C ± 2°C /

60% RH ± 5% RH) and accelerated (e.g., 40°C ± 2°C / 75% RH ± 5% RH) conditions.[12]

Time-Point Testing:

At predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 1, 2, 3, 6

months for accelerated), remove samples from the chambers.

Allow samples to equilibrate to ambient conditions.

Analyze the samples for:

Appearance (e.g., color change)
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Assay (purity of the active substance)

Degradation products (identification and quantification)

Data Analysis:

Tabulate the data for assay and degradation products at each time point and condition.

Evaluate any trends in the data to determine the rate of degradation.

Use the data from the accelerated study, potentially in conjunction with the Arrhenius

equation, to predict the shelf-life under normal storage conditions.[12]

Visualizations
The following diagrams illustrate the key relationships and workflows pertinent to the stability of

(3-Bromobutyl)cyclopropane.

Factors Affecting Stability

(3-Bromobutyl)cyclopropane

Degradation Products
(e.g., HBr, Oxides)

leads to

Elevated Temperature UV/Visible Light Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Factors leading to the degradation of (3-Bromobutyl)cyclopropane.
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General Stability Testing Workflow
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Caption: A generalized workflow for conducting a chemical stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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